Cas no 16216-91-4 (Bicyclo[3.2.2]nona-2,6,8-triene)
16216-91-4 structure
Product Name:Bicyclo[3.2.2]nona-2,6,8-triene
Bicyclo[3.2.2]nona-2,6,8-triene Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[3.2.2]nona-2,6,8-triene
- bicyclo[3.2.2]nona-3,6,8-triene
- Bicyclo(3.2.2)nona-2,6,8-triene
- 16216-91-4
- DTXSID80167327
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- Inchi: 1S/C9H10/c1-2-8-4-6-9(3-1)7-5-8/h1-2,4-9H,3H2
- InChI Key: UTRZKHJDMXPOGY-UHFFFAOYSA-N
- SMILES: C12C=CC(C=CC1)C=C2
Computed Properties
- Exact Mass: 118.0783
- Monoisotopic Mass: 118.078250319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Bicyclo[3.2.2]nona-2,6,8-triene Related Literature
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1. Structural fluxionality in the tricyclo[3.3.1.0]nona-3,6-dienyl and bicyclo[3.2.2]nona-2,6,8-trienyl radicalsJohn C. Walton J. Chem. Soc. Perkin Trans. 2 1989 2169
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2. Bicyclo[3.2.2]nonatrienyl-lithium and -potassium and their degenerate rearrangements studied by multiple labelling with 13C and 2H, 13C nuclear magnetic resonance spectroscopy, 13C–13C coupling constants, and isotopic perturbationG?ran Jons?ll,Per Ahlberg J. Chem. Soc. Perkin Trans. 2 1987 461
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M. J. Bishop,Ian Fleming J. Chem. Soc. C 1970 2524
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4. Chapter 9. Alicyclic compounds
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